Cas no 1171459-53-2 (methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 1171459-53-2
• MF: C₁₀H₈N₄O₄
• MW: 248.19492149353
• CID: 5206140
• Update Time: 2025-09-23

methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate
• STK352879
• methyl1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate
• 1-(5-Nitro-pyridin-2-yl)-1H-pyrazole-4-carboxylic acid methyl ester

• Inchi： 1S/C10H8N4O4/c1-18-10(15)7-4-12-13(6-7)9-3-2-8(5-11-9)14(16)17/h2-6H,1H3
• InChI Key： OBROTWRXQBOWTM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C=1)C1C=CC(=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 248.055
• Monoisotopic Mass: 248.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103

Additional information on methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Methyl 1-(5-Nitropyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS: 1171459-53-2)

Methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS: 1171459-53-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its pyrazole and nitropyridine moieties, has been the subject of recent studies exploring its synthetic utility, biological activity, and mechanism of action. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its relevance in contemporary pharmaceutical research.

Recent literature has emphasized the role of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate as a versatile intermediate in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of novel kinase inhibitors, where the nitropyridine group was found to enhance binding affinity to target proteins. The compound's ability to undergo further functionalization, such as reduction of the nitro group or ester hydrolysis, makes it a valuable scaffold for structure-activity relationship (SAR) studies.

In addition to its synthetic applications, methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate has shown promising biological activity in preliminary screenings. Research conducted by a team at the University of Cambridge (2024) revealed its inhibitory effects on certain inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. The compound's mechanism of action appears to involve modulation of NF-κB signaling, although further studies are required to elucidate the precise molecular interactions.

The pharmacokinetic properties of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate have also been investigated in recent preclinical studies. A report in Bioorganic & Medicinal Chemistry Letters (2023) highlighted its moderate metabolic stability and acceptable bioavailability in rodent models, making it a candidate for further optimization. However, challenges such as solubility and potential off-target effects remain to be addressed in subsequent research phases.

From a structural perspective, computational modeling studies have provided insights into the conformational preferences of methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate. Density functional theory (DFT) calculations published in the Journal of Molecular Structure (2024) indicated that the compound adopts a planar configuration in its lowest energy state, which may contribute to its observed biological activity. These findings have implications for the design of derivatives with improved target selectivity.

In conclusion, methyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS: 1171459-53-2) represents a promising chemical entity with diverse applications in medicinal chemistry. Recent studies have expanded our understanding of its synthetic utility, biological activity, and structural characteristics. Future research directions may include the development of optimized derivatives, detailed mechanistic studies, and evaluation in disease-relevant models. The compound's versatility positions it as a valuable tool for drug discovery efforts targeting various therapeutic areas.